Cas no 1624994-81-5 (4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile)

4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile is a specialized organic compound featuring a phenyl-substituted azetidinone core, a benzonitrile moiety, and a methylamino linker. Its structural complexity makes it valuable in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of β-lactam-based derivatives. The presence of the azetidin-2-one ring offers potential bioactivity, while the benzonitrile group enhances reactivity for further functionalization. This compound is particularly useful in the development of novel antibiotics or enzyme inhibitors due to its β-lactam scaffold. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its synthetic versatility and potential pharmacological relevance make it a compound of interest in drug discovery.
4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile structure
1624994-81-5 structure
Product Name:4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile
CAS No:1624994-81-5
MF:C19H19N3O
MW:305.373664140701
CID:6294134
PubChem ID:87022318
Update Time:2025-11-05

4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 1624994-81-5
    • 4-({methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile
    • 4-[[methyl-[(2-oxo-4-phenylazetidin-1-yl)methyl]amino]methyl]benzonitrile
    • AKOS034539879
    • Z730042104
    • EN300-6723724
    • 4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile
    • Inchi: 1S/C19H19N3O/c1-21(13-16-9-7-15(12-20)8-10-16)14-22-18(11-19(22)23)17-5-3-2-4-6-17/h2-10,18H,11,13-14H2,1H3
    • InChI Key: NKAKEKGJKAHUER-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CC=CC=2)N1CN(C)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 305.152812238g/mol
  • Monoisotopic Mass: 305.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.3Ų

4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6723724-0.05g
4-({methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile
1624994-81-5 95.0%
0.05g
$212.0 2025-03-13

Additional information on 4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile

Introduction to 4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile (CAS No. 1624994-81-5)

4-({Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile, identified by the CAS number 1624994-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 4-(Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile incorporates several key functional groups that contribute to its unique chemical properties and potential biological functions. The presence of a benzonitrile moiety suggests potential interactions with various biological targets, while the azetidine ring provides a scaffold that can be modified to enhance binding affinity and selectivity. These structural features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino group in this compound is particularly noteworthy, as it resembles motifs found in several bioactive molecules that have shown efficacy in preclinical studies. This structural element may contribute to the compound's ability to modulate biological processes, potentially making it useful in treating conditions such as cancer, inflammation, and neurological disorders.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The benzonitrile and azetidine components of 4-(Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile provide multiple sites for structural modification, allowing researchers to fine-tune the molecule's properties. By systematically altering these functional groups, scientists can explore a wide range of biological activities and identify derivatives with improved pharmacokinetic profiles and reduced toxicity.

The benzonitrile moiety is known to participate in hydrogen bonding and π-stacking interactions, which can enhance binding affinity to biological targets. Additionally, the azetidine ring is a cyclic amine that can adopt different conformations, influencing the molecule's overall shape and flexibility. These characteristics make it an excellent candidate for designing molecules that can interact with proteins and enzymes in a highly specific manner.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting wet lab experiments. Techniques such as molecular docking and molecular dynamics simulations have been used to model the interactions between 4-(Methyl[(2-oxo-4-phenylazetidin-1-yl)methyl]amino}methyl)benzonitrile and various biological targets. These studies have provided valuable insights into how structural modifications can improve binding affinity and selectivity, guiding the design of more effective drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including those used in agrochemicals and materials science. The ability to modify both the benzonitrile and azetidine components allows for the creation of a diverse library of derivatives with tailored properties, opening up new avenues for research and development.

In conclusion, 4-(Methyl[(2-oxo-4-phenylazetidin-1-ylmethyl]amino}methyl)benzonitrile (CAS No. 1624994-81-5) is a promising compound with significant potential in pharmaceutical research. Its complex structure and versatile functional groups make it an excellent candidate for further study, particularly in the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent